| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0202075-1g |
2,4-Dichlorobenzyl alcohol-d2 |
883001-15-8 | 1g |
$0.0 | 2022-04-26 | ||
| ChemScence | CS-0202075-100mg |
2,4-Dichlorobenzyl alcohol-d2 |
883001-15-8 | 100mg |
$0.0 | 2022-04-26 | ||
| TRC | R124502-100mg |
Rapidosept-d2 |
883001-15-8 | 100mg |
$ 173.00 | 2023-09-06 | ||
| TRC | R124502-1g |
Rapidosept-d2 |
883001-15-8 | 1g |
$ 1355.00 | 2023-09-06 |
The compound with the CAS number 883001-15-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, which is commercially available under the product name Rapidosept-d2, represents a novel class of molecules designed to address specific biological targets. The unique structural and functional properties of this compound make it a promising candidate for further exploration in medicinal chemistry.
Recent advancements in the field of chemical biology have highlighted the importance of small molecules in modulating biological pathways. The compound with CAS no. 883001-15-8 has been studied for its potential applications in treating various therapeutic conditions. Its molecular structure, characterized by a complex arrangement of functional groups, contributes to its high specificity and efficacy. This has led to its inclusion in several preclinical studies aimed at evaluating its pharmacological profile.
One of the most intriguing aspects of Rapidosept-d2 is its mechanism of action. The compound interacts with specific enzymes and receptors, thereby influencing cellular processes that are critical for disease progression. For instance, studies have shown that it can inhibit the activity of certain kinases, which are involved in signal transduction pathways. This inhibition can lead to a reduction in inflammation and oxidative stress, two key factors in many chronic diseases.
The synthesis of Rapidosept-d2 involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are employed to achieve the desired molecular architecture. The purity and yield of the final product are carefully monitored to ensure that it meets the stringent requirements for pharmaceutical applications.
From a regulatory perspective, the compound with CAS no. 883001-15-8 has undergone rigorous testing to assess its safety and efficacy. Preclinical studies have demonstrated that it exhibits low toxicity profiles and minimal side effects. These findings have paved the way for clinical trials, where its effectiveness in treating human diseases is being evaluated.
In conclusion, the compound with CAS no. 883001-15-8, marketed as Rapidosept-d2, represents a significant advancement in pharmaceutical chemistry. Its unique properties and potential therapeutic applications make it a valuable asset in the ongoing fight against various diseases. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in modern medicine.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
